Cas no 7431-77-8 (Sinapine thiocyanate)

• Product Name: Sinapine thiocyanate
• CAS No: 7431-77-8
• MF: C₁₇H₂₄N₂O₅S
• MW: 368.447863578796
• MDL: MFCD27968306
• CID: 47430
• Update Time: 2025-10-28

Sinapine thiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-((3-(4-Hydroxy-2,5-dimethoxyphenyl)acryloyl)oxy)-N,N,N-trimethylethanaminium thiocyanate
• Sinapine thiocyanate
• Sinapine (thiocyanate)
• ST24038959
• ethanaminium, 2-\\3-(4-hydroxy-3,5-dimethoxyphenyl)-1-oxo-2-propenyl\oxy\-n,n,n-trimethyl-, thiocyanate (9ci)
• Sinapine cyanide sulfonate
• Sinapine cyanide sulfonate (Sinapine thiocyanate)

• MDL： MFCD27968306
• Inchi： 1S/C16H23NO5.CHNS/c1-17(2,3)8-9-22-15(18)7-6-12-10-13(20-4)16(19)14(11-12)21-5;2-1-3/h6-7,10-11H,8-9H2,1-5H3;3H
• InChI Key： YLELSNOPYHTYTB-UHFFFAOYSA-N
• SMILES： C([S-])#N.C(C1C=C(OC)C(O)=C(OC)C=1)=CC(=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 368.14100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 409
• Topological Polar Surface Area: 89.8

Experimental Properties

• Color/Form: Powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: DMSO（少许）、甲醇（少许）、水（少许）
• PSA: 88.78000
• LogP: 1.68638
• Vapor Pressure: No data available

Sinapine thiocyanate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month